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Compound of Interest

Compound Name: 23-Methyltetracosanoic acid

Cat. No.: B15547937

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
23-Methyltetracosanoic acid, also known as isopentacosanoic acid, is a very-long-chain

saturated fatty acid (VLCFA). Its structure, featuring a methyl branch at the iso-position (the

second-to-last carbon from the methyl end), imparts unique physicochemical properties that are

of growing interest in various fields, including marine natural products chemistry and drug

development. This technical guide provides a comprehensive overview of the methodologies

and data interpretation involved in the structural elucidation of 23-methyltetracosanoic acid.

The compound has been reported in marine sponges such as Chondrosia reniformis and

Myrmekioderma rea.[1]

The structural confirmation of 23-methyltetracosanoic acid relies on a combination of modern

analytical techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and

Nuclear Magnetic Resonance (NMR) spectroscopy. This guide details the experimental

protocols for these techniques and presents the expected quantitative data for unambiguous

identification.
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Chemical Structure and Properties
IUPAC Name: 23-methyltetracosanoic acid[1]

Synonyms: Isopentacosanoic acid[1]

Molecular Formula: C₂₅H₅₀O₂[1]

Molecular Weight: 382.7 g/mol [1]

Structure:

Spectroscopic Data for Structural Elucidation
The following tables summarize the predicted quantitative data from ¹H NMR, ¹³C NMR, and

Mass Spectrometry analyses. This data is based on established values for other very-long-

chain iso-fatty acids and provides a reliable reference for the identification of 23-
methyltetracosanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a

molecule. For analysis, the fatty acid is typically dissolved in a deuterated solvent such as

chloroform-d (CDCl₃).

Table 1: Predicted ¹H NMR Data for 23-Methyltetracosanoic Acid (500 MHz, CDCl₃)
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~11.0 - 12.0 broad singlet 1H -COOH

2.35 triplet 2H H-2 (-CH₂-COOH)

1.63 quintet 2H
H-3 (-CH₂-CH₂-

COOH)

1.52 multiplet 1H H-23 (-CH-(CH₃)₂)

1.25 broad singlet ~38H
H-4 to H-22 (-

(CH₂)₁₉-)

0.87 doublet 6H
H-24, H-25 (-

CH(CH₃)₂)

Table 2: Predicted ¹³C NMR Data for 23-Methyltetracosanoic Acid (125 MHz, CDCl₃)

Chemical Shift (δ) ppm Assignment

~180.0 C-1 (-COOH)

34.1 C-2 (-CH₂-COOH)

24.7 C-3 (-CH₂-CH₂-COOH)

39.1 C-22 (-CH₂-CH(CH₃)₂)

27.9 C-23 (-CH(CH₃)₂)

22.7 C-24, C-25 (-CH(CH₃)₂)

~29.0 - 29.7 C-4 to C-21 (-(CH₂)₁₈-)

Gas Chromatography-Mass Spectrometry (GC-MS)
For GC-MS analysis, fatty acids are typically derivatized to their more volatile fatty acid methyl

esters (FAMEs). The following table details the expected mass spectral data for methyl 23-

methyltetracosanoate.
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Table 3: Predicted Mass Spectrometry Data for Methyl 23-Methyltetracosanoate (EI-MS)

m/z Relative Intensity Proposed Fragment

396 Low [M]⁺ (Molecular Ion)

365 Low [M - 31]⁺ (Loss of ∙OCH₃)

353 Moderate
[M - 43]⁺ (Loss of ∙C₃H₇ from

iso-terminus)

74 High (Base Peak)
[C₃H₆O₂]⁺ (McLafferty

rearrangement)

87 High [CH₃OCO(CH₂)₂]⁺

Experimental Protocols
Sample Preparation: Lipid Extraction and Derivatization
to Fatty Acid Methyl Esters (FAMEs)
Objective: To extract total lipids from a biological matrix (e.g., marine sponge tissue) and

convert the fatty acids to their corresponding methyl esters for GC-MS analysis.

Materials:

Sample (e.g., freeze-dried sponge tissue)

Chloroform (HPLC grade)

Methanol (HPLC grade)

Deionized water

Methanolic HCl (5% v/v) or Boron trifluoride-methanol solution (14% w/v)

Hexane (GC grade)

Anhydrous sodium sulfate
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Homogenizer

Centrifuge

Vials with Teflon-lined caps

Heating block or water bath

Procedure:

Lipid Extraction (Folch Method):

1. Homogenize a known amount of the sample (e.g., 1 g) in a 2:1 (v/v) mixture of chloroform

and methanol.

2. After homogenization, add 0.2 volumes of deionized water to the mixture to induce phase

separation.

3. Centrifuge the mixture to facilitate the separation of the layers.

4. Carefully collect the lower chloroform layer containing the lipids.

5. Evaporate the solvent under a stream of nitrogen to obtain the total lipid extract.

Derivatization to FAMEs:

1. To the dried lipid extract, add 2 mL of 5% methanolic HCl or 14% BF₃-Methanol.

2. Cap the vial tightly and heat at 60-70°C for 1-2 hours.

3. Allow the vial to cool to room temperature.

4. Add 1 mL of hexane and 1 mL of deionized water.

5. Vortex the mixture for 1 minute and then centrifuge to separate the layers.

6. Transfer the upper hexane layer, which contains the FAMEs, to a clean vial.
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7. Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any

residual water. The sample is now ready for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
Objective: To separate and identify the FAMEs in the prepared sample, focusing on the elution

and fragmentation pattern of methyl 23-methyltetracosanoate.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a split/splitless injector and a mass selective detector.

GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness), is suitable.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injector Temperature: 250°C.

Oven Temperature Program:

Initial temperature: 150°C, hold for 2 minutes.

Ramp: 4°C/min to 300°C.

Hold: 10 minutes at 300°C.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 50-500.

Ion Source Temperature: 230°C.

Transfer Line Temperature: 280°C.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Analysis
Objective: To obtain detailed structural information about the carbon-hydrogen framework of the

underivatized fatty acid.

Procedure:

Sample Preparation:

1. Dissolve an accurately weighed amount of the purified 23-methyltetracosanoic acid
(typically 5-10 mg) in approximately 0.7 mL of deuterated chloroform (CDCl₃).

2. Transfer the solution to a 5 mm NMR tube.

¹H NMR Spectroscopy:

Spectrometer: 500 MHz or higher field strength.

Acquisition Parameters:

Number of scans: 16-64 (depending on concentration).

Relaxation delay: 1-2 seconds.

Pulse width: 30-45 degrees.

Spectral width: 12-16 ppm.

¹³C NMR Spectroscopy:

Spectrometer: 125 MHz or corresponding frequency for the available ¹H field strength.

Acquisition Parameters:

Number of scans: 1024 or more (due to the low natural abundance of ¹³C).

Proton decoupling: Applied during acquisition.
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Relaxation delay: 2-5 seconds.

Spectral width: 200-220 ppm.
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Click to download full resolution via product page

Caption: Workflow for the structure elucidation of 23-methyltetracosanoic acid.

Proposed Mass Spectrometry Fragmentation of Methyl
23-Methyltetracosanoate
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Loss of propyl radical from iso-terminus
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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